Cas no 2171736-43-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(hydroxymethyl)cyclohexylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(hydroxymethyl)cyclohexylcarbamoyl}propanoic acid
• CAS No: 2171736-43-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6102164
• PubChem ID: 165879198
• Update Time: 2025-06-27

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(hydroxymethyl)cyclohexylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(hydroxymethyl)cyclohexylcarbamoyl}propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[2-(hydroxymethyl)cyclohexyl]carbamoyl}propanoic acid
• EN300-1479698
• 2171736-43-7

• Inchi： 1S/C26H30N2O6/c29-14-16-7-1-6-12-22(16)27-25(32)23(13-24(30)31)28-26(33)34-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21-23,29H,1,6-7,12-15H2,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： ADVZOCGZEXAGBI-UHFFFAOYSA-N
• SMILES： OCC1CCCCC1NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 125Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(hydroxymethyl)cyclohexylcarbamoyl}propanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(hydroxymethyl)cyclohexylcarbamoyl}propanoic Acid: A Comprehensive Overview

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(hydroxymethyl)cyclohexylcarbamoyl}propanoic acid (CAS No. 2171736-43-7) is a complex organic compound with significant applications in the fields of medicinal chemistry and biochemistry. This compound, often referred to as Fmoc-protected amino acid derivative, is a key intermediate in the synthesis of various peptides and proteins. Its unique structure and properties make it an essential tool in the development of novel therapeutic agents and research reagents.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The cyclohexylcarbamoyl moiety, on the other hand, imparts additional stability and functional versatility to the molecule, making it suitable for a wide range of applications.

Recent studies have highlighted the importance of Fmoc-protected amino acid derivatives in the development of new drugs and therapeutic strategies. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that compounds similar to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(hydroxymethyl)cyclohexylcarbamoyl}propanoic acid can be used as building blocks for designing peptides with enhanced biological activity and reduced toxicity. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(hydroxymethyl)cyclohexylcarbamoyl}propanoic acid typically involves several steps, including the protection of the amino group with the Fmoc group, the formation of the cyclohexylcarbamoyl moiety, and the final coupling reaction to form the desired product. The use of advanced synthetic techniques and catalysts has significantly improved the yield and purity of this compound, making it more accessible for research and development purposes.

In addition to its role in peptide synthesis, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(hydroxymethyl)cyclohexylcarbamoyl}propanoic acid has also been explored for its potential as a research tool in biochemical studies. Its ability to mimic natural amino acids while providing additional functional groups makes it an ideal candidate for probing protein-protein interactions and enzymatic reactions. A recent study published in Biochemistry utilized this compound to investigate the binding kinetics of a specific enzyme involved in metabolic pathways, providing valuable insights into the mechanism of action.

The stability and solubility properties of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(hydroxymethyl)cyclohexylcarbamoyl}propanoic acid have also been extensively studied. Researchers have found that this compound exhibits good stability under various conditions, including different pH levels and temperatures. This makes it suitable for use in a wide range of experimental setups, from high-throughput screening assays to long-term storage conditions.

Furthermore, the potential applications of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(hydroxymethyl)cyclohexylcarbamoyl}propanoic acid extend beyond traditional medicinal chemistry. In materials science, this compound has been used as a building block for designing novel polymers with unique properties. For example, a study published in Macromolecules demonstrated that incorporating this compound into polymer chains can enhance their mechanical strength and thermal stability, making them suitable for use in advanced materials such as coatings and adhesives.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(hydroxymethyl)cyclohexylcarbamoyl}propanoic acid (CAS No. 2171736-43-7) is a versatile compound with significant potential in various scientific fields. Its unique structure and properties make it an essential tool for researchers working on peptide synthesis, drug development, biochemical studies, and materials science. As ongoing research continues to uncover new applications and improve synthetic methods, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions to pressing medical challenges.